Cas no 60789-87-9 (1,2,3,4-tetrahydrophthalazine hydrochloride)

• Product Name: 1,2,3,4-tetrahydrophthalazine hydrochloride
• CAS No: 60789-87-9
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• MDL: MFCD01704603
• CID: 953530
• PubChem ID: 109016
• Update Time: 2025-06-09

1,2,3,4-tetrahydrophthalazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydrophthalazine,hydrochloride
• 1,2,3,4-Tetrahydro-phthalazin, Hydrochlorid
• 1,2,3,4-tetrahydrophthalazine
• 1,2,3,4-tetrahydro-phthalazine, hydrochloride
• 1,2,3,4-tetrahydrophthalazinehydrochloride(1:1)
• 1,2,3,4-Tetrahydrophthalazin-hydrochlorid
• AC1L359A
• hydrochloride
• KST-1B6358
• Phtalazine, 1,2,3,4-tetrahydro-, monohydrochloride
• Phthalazine, 1,2,3,4-tetrahydro-, hydrochloride
• Ro 5-0994
• 1,2,3,4-tetrahydrophthalazine;hydrochloride
• 1,2,3,4-tetrahydrophthalazine hydrochloride
• DSMOOKAFQXDFFL-UHFFFAOYSA-N
• G48709
• NSC-169891
• 1,2,3,4-Tetrahydrophthalazinehydrochloride
• NSC169891
• DTXSID30209620
• NSC 169891
• Phthalazine,2,3,4-tetrahydro-, monohydrochloride
• EN300-223969
• 60789-87-9

• MDL： MFCD01704603
• Inchi： 1S/C8H10N2.ClH/c1-2-4-8-6-10-9-5-7(8)3-1;/h1-4,9-10H,5-6H2;1H
• InChI Key： DSMOOKAFQXDFFL-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C=CC=CC=2CN1

Computed Properties

• Exact Mass: 170.06100
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06000
• LogP: 2.25400

Additional information on 1,2,3,4-tetrahydrophthalazine hydrochloride

Introduction to 1,2,3,4-Tetrahydrophthalazine Hydrochloride (CAS No. 60789-87-9)

1,2,3,4-Tetrahydrophthalazine Hydrochloride (CAS No. 60789-87-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of phthalazine, a heterocyclic aromatic compound with a wide range of biological activities. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and clinical trials.

The chemical structure of 1,2,3,4-tetrahydrophthalazine hydrochloride consists of a six-membered ring fused with a five-membered ring, with four hydrogen atoms attached to the carbon atoms in the tetrahydro configuration. This unique structure confers the compound with specific physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have explored the pharmacological properties of 1,2,3,4-tetrahydrophthalazine hydrochloride, revealing its potential as an anti-inflammatory and analgesic agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1,2,3,4-tetrahydrophthalazine hydrochloride could be a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 1,2,3,4-tetrahydrophthalazine hydrochloride has also been investigated for its analgesic effects. A study conducted by researchers at the University of California found that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism of action appears to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

The safety profile of 1,2,3,4-tetrahydrophthalazine hydrochloride has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further development as a safe and effective therapeutic agent.

Clinical trials are currently underway to assess the efficacy and safety of 1,2,3,4-tetrahydrophthalazine hydrochloride in human subjects. Early results from phase I trials have been promising, with participants showing improved symptoms and tolerability. The ongoing phase II trials aim to further validate these findings and explore the optimal dosing regimens for different conditions.

Beyond its direct therapeutic applications, 1,2,3,4-tetrahydrophthalazine hydrochloride has also been studied as a lead compound for drug discovery. Its unique chemical structure provides a valuable scaffold for the development of novel derivatives with enhanced pharmacological properties. Researchers are actively exploring structural modifications to improve potency, selectivity, and pharmacokinetic profiles.

In conclusion, 1,2,3,4-tetrahydrophthalazine hydrochloride (CAS No. 60789-87-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and analgesic properties make it an attractive candidate for the treatment of various inflammatory and pain-related conditions. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic applications.